Cas no 459810-97-0 (5-Formyl-2-(trifluoromethoxy)benzeneboronic acid)

• Product Name: 5-Formyl-2-(trifluoromethoxy)benzeneboronic acid
• CAS No: 459810-97-0
• MF: C₈H₆BF₃O₄
• MW: 233.937053203583
• CID: 2828155
• PubChem ID: 21966428
• Update Time: 2025-04-21

5-Formyl-2-(trifluoromethoxy)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• [5-formyl-2-(trifluoromethoxy)phenyl]boronic acid
• 5-FORMYL-2-(TRIFLUOROMETHOXY)BENZENEBORONIC ACID
• MFCD08741400
• 459810-97-0
• SCHEMBL3295670
• 2-trifluoromethoxy-5-formyl-phenyl boronic acid
• starbld0019293
• 2-trifluoromethoxy-5-formylphenylboronic acid
• DTXSID70620951
• (5-Formyl-2-(trifluoromethoxy)phenyl)boronic acid
• 5-Formyl-2-(trifluoromethoxy)benzeneboronic acid

• Inchi： 1S/C8H6BF3O4/c10-8(11,12)16-7-2-1-5(4-13)3-6(7)9(14)15/h1-4,14-15H
• InChI Key： YIQZPNQAVZJFIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=CC=1B(O)O)(F)F

Computed Properties

• Exact Mass: 234.0311233Da
• Monoisotopic Mass: 234.0311233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų